Cas no 938022-11-8 (2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid)

• Product Name: 2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid
• CAS No: 938022-11-8
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• MDL: MFCD08558480
• CID: 4720701
• Update Time: 2025-10-25

2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl](oxo)acetic acid
• 2-(2-(1,5-Dimethyl-1H-pyrrol-2-yl)-4-methylthiazol-5-yl)-2-oxoacetic acid
• 2-[2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl]-2-oxoacetic acid
• STK351034
• SBB023987
• 2-[2-(1,5-dimethylpyrrol-2-yl)-4-methyl(1,3-thiazol-5-yl)]-2-oxoacetic acid
• 2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid

• MDL： MFCD08558480
• Inchi： 1S/C12H12N2O3S/c1-6-4-5-8(14(6)3)11-13-7(2)10(18-11)9(15)12(16)17/h4-5H,1-3H3,(H,16,17)
• InChI Key： FNUXIWUABSFWJU-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)=O)=C(C)N=C1C1=CC=C(C)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 100

Additional information on 2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid

Introduction to 2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid (CAS No. 938022-11-8)

2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid, identified by its Chemical Abstracts Service (CAS) number 938022-11-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of heterocyclic derivatives, featuring a fused system of pyrrole and thiazole moieties, which are well-documented for their diverse biological activities. The presence of multiple functional groups, including an α-keto acid moiety and aromatic rings, makes this molecule a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structure of 2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid exhibits a high degree of architectural complexity, which is often associated with enhanced binding affinity and selectivity in biological targets. The dimethylpyrrole ring and methylthiazole ring contribute to the compound's ability to interact with specific enzymes and receptors, making it a valuable scaffold for medicinal chemists. Recent advancements in computational chemistry have enabled the prediction of its potential interactions with biological systems, which has accelerated the process of identifying novel therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating cellular signaling pathways. Studies have suggested that derivatives of thiazole and pyrrole exhibit inhibitory effects on various kinases and enzymes involved in inflammation, cancer progression, and metabolic disorders. The α-keto acid moiety in the molecule is particularly noteworthy, as it can participate in Michael addition reactions or act as a substrate for transaminases, which are critical enzymes in amino acid metabolism. This feature opens up possibilities for its use in enzyme inhibition studies or as a precursor for more complex pharmacophores.

Recent research has highlighted the pharmacological relevance of heterocyclic compounds in addressing chronic diseases. For instance, derivatives of thiazole have been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Similarly, pyrrole-based compounds have shown promise in treating neurological disorders by interacting with neurotransmitter receptors. The combination of these two heterocyclic systems in 2-2-(1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazol-5-yl-2-oxoacetic acid may confer unique properties that could be exploited for therapeutic purposes.

The synthesis of 2-(1H-pyrrol)-4-methylthiazole derivatives has been extensively studied due to their broad spectrum of biological activities. The synthetic route typically involves multi-step reactions starting from commercially available precursors such as 1-pyrrolylboronic acid or 5-bromoisothiazole. The introduction of the methyl group at the 4-position of the thiazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability. Additionally, the ester functionality at the 2-oxy position provides a handle for further chemical modifications, allowing researchers to explore different analogs with tailored biological profiles.

In vitro studies have demonstrated that compounds with similar structural motifs to 938022-11-8 can exhibit potent activity against various disease-related targets. For example, some derivatives have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancers and contribute to uncontrolled cell division. Furthermore, the interaction between these molecules and specific protein domains has been investigated using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have guided the optimization of lead compounds toward higher efficacy and selectivity.

The potential applications of 938022-11-naphthalene derivatives extend beyond oncology; they also show promise in treating inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The ability of thiazole-based compounds to modulate redox-sensitive signaling pathways has been particularly well-documented. For instance, certain derivatives have been shown to inhibit NADPH oxidase activity, a key enzyme responsible for generating reactive oxygen species (ROS) during inflammation. By targeting these pathways, such compounds may offer therapeutic benefits without significant side effects associated with traditional anti-inflammatory agents.

Advances in drug delivery systems have also contributed to the growing interest in heterocyclic compounds like 938022-naphthalene derivatives. Nanoparticle-based formulations and prodrugs have been developed to enhance bioavailability and target specificity. These innovations allow for controlled release profiles, reducing systemic toxicity while maximizing local therapeutic effects. Additionally, combination therapies involving multiple active ingredients derived from similar scaffolds may provide synergistic benefits in treating complex diseases.

The future directions for research on 938022-naphthalene derivatives include exploring their role in precision medicine initiatives. By integrating genomic data with pharmacopharmacological insights, researchers can identify patient subpopulations that are most likely to benefit from treatments involving these compounds. Furthermore, computational modeling techniques are being increasingly employed to predict drug-drug interactions and metabolic stability, ensuring that promising candidates progress efficiently through preclinical development.

In conclusion,938022-naphthalene derivatives, exemplified by (CAS No: 93802211) are multifaceted molecules with significant potential in pharmaceutical applications. Their unique structural features enable interactions with multiple biological targets across various disease pathways, including cancer, inflammation,and metabolic disorders, making them valuable tools for medicinal chemists seeking novel therapeutic solutions. As research continues to uncover new biological functions associated with heterocyclic systems,compounds like this will undoubtedly play an important role in shaping future drug development strategies.